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Compound of Interest

Compound Name: But-3-yn-1-yl methanesulfonate

Cat. No.: B121603

Essential Safety and Handling Guide for But-3-
yn-1-yl Methanesulfonate

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

But-3-yn-1-yl methanesulfonate. The following procedures are based on available data for
structurally similar compounds and general laboratory safety principles, in the absence of a

specific Safety Data Sheet (SDS) for this exact chemical.

Hazard Summary

But-3-yn-1-yl methanesulfonate is suspected to share hazards with other methanesulfonate
compounds, which are known to be toxic and potentially carcinogenic. It is essential to handle
this compound with extreme caution.

Potential Hazards Include:
e Toxic if swallowed.
e Causes skin and serious eye irritation.[1]

e May cause an allergic skin reaction.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b121603?utm_src=pdf-interest
https://www.benchchem.com/product/b121603?utm_src=pdf-body
https://www.benchchem.com/product/b121603?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC157331000&productDescription=3-BUTYN-1-OL+97%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Flammable liquid and vapor.[2]

Toxic to aquatic life with long-lasting effects.

Suspected of causing genetic defects, cancer, and damage to fertility or the unborn child.

May cause damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling But-3-yn-1-yl methanesulfonate.

The following table summarizes the required equipment.

Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear protective gloves.

To prevent skin contact,

irritation, and allergic reactions.

Eye and Face Protection

Wear safety glasses with side-
shields or chemical goggles.
Use a face shield if there is a

risk of splashing.

To protect against serious eye

irritation and damage.[2]

Skin and Body Protection

Wear a chemical-resistant lab
coat, and consider additional
protective clothing if handling

large quantities.

To prevent skin absorption and
contamination of personal

clothing.

Respiratory Protection

Use only in a well-ventilated
area, preferably under a
chemical fume hood.[1][3] If
ventilation is inadequate, use a

NIOSH-approved respirator.

To avoid inhalation of harmful
vapors and potential damage

to the lungs.

Operational Plan: Handling and Storage

Handling:
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Preparation: Read and understand all safety precautions before handling. Ensure a safety
shower and eyewash station are readily accessible.

Engineering Controls: Always work within a certified chemical fume hood to minimize
inhalation exposure. Use explosion-proof electrical and ventilating equipment.[1]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands
thoroughly after handling.

Spill Prevention: Use only non-sparking tools.[1] Ground and bond containers and receiving
equipment to prevent static discharge.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Store locked up or in an area accessible only to authorized personnel.

Incompatible materials include acids, strong oxidizing agents, and metals.[1]

Disposal Plan

All waste containing But-3-yn-1-yl methanesulfonate must be treated as hazardous.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][4] Do not empty into drains.[1]

Contaminated Materials: Any materials that have come into contact with the chemical,
including PPE, should be disposed of as hazardous waste.

Emergency Procedures

Spill Response Workflow
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess‘;he Spill

Determine Spill Size & Risk

\

Consult Safety Data Sheet

Containmer;; & Cleanup

Don Appropriate PPE

Contain Spill with Absorbent Material

Neutralize if Safe

Collect Residue into Waste Container

Decontaminate Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures:

 |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[5]

« If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water. If
skin irritation or a rash occurs, get medical advice.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[3] Call a POISON
CENTER or doctor if you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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